Sub-Picomole Detection Limit for Amino Acid Analysis vs. Generic Fluorescent Reagents
CMMNT achieves a detection limit of 6.6 × 10⁻² pmol for amino acid derivatives at a signal-to-noise ratio of 3.5, with linearity over 0.13–26 pmol per derivative [1]. For comparison, the widely used fluorescent reagent 4-fluoro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-F) reports detection limits in the 0.5–2 pmol range for amino acids under similar HPLC conditions [2]. This represents an approximately 10‑fold improvement in sensitivity for CMMNT.
| Evidence Dimension | Detection limit (pmol) |
|---|---|
| Target Compound Data | 0.066 pmol (S/N = 3.5) |
| Comparator Or Baseline | NBD-F: 0.5–2 pmol for amino acids (HPLC-FL) |
| Quantified Difference | ~7.5‑ to 30‑fold lower detection limit for CMMNT |
| Conditions | CMMNT: Nucleosil C18 column, 0.1% TFA/ACN gradient, λex 336 nm / λem 415 nm. NBD-F: ODS column, phosphate buffer/ACN gradient, λex 470 nm / λem 530 nm. |
Why This Matters
A 10× to 30× lower detection limit directly translates to reduced sample mass requirements, enabling amino acid analysis of limited biological specimens such as microdialysates or single-cell hydrolysates.
- [1] Brückner, H. & Wachsmann, M. Chromatographia 57, S143–S146 (2003). View Source
- [2] Watanabe, Y. & Imai, K. Liquid chromatographic determination of amino and imino acids and thiols by postcolumn derivatization with 4-fluoro-7-nitrobenzo-2,1,3-oxadiazole. Anal. Chem. 55, 1786–1791 (1983). View Source
